4-[(5-Bromofuran-2-yl)methylamino]cyclohexane-1-carboxylic acid

• IUPAC Name: 4-[(5-bromofuran-2-yl)methylamino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C12H16BrNO3/c13-11-6-5-10(17-11)7-14-9-3-1-8(2-4-9)12(15)16/h5-6,8-9,14H,1-4,7H2,(H,15,16)
• InChI Key: MGXKMXZLRRMDIA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)O)NCC2=CC=C(O2)Br
• Molecular Formula: C12H16BrNO3
• Molecular Weight: 302.16 g/mol

Description

4-[(5-Bromofuran-2-yl)methylamino]cyclohexane-1-carboxylic acid is a chemical compound that belongs to the class of cyclohexane carboxylic acids. It is also known as BFCA and is widely used in scientific research due to its unique properties. BFCA is a synthetic compound and is not found naturally occurring in any biological system.

Mechanism of Action

BFCA works by binding to the active site of DPP-IV, which prevents the enzyme from breaking down certain hormones that regulate glucose metabolism. This results in increased levels of these hormones, which can help to regulate blood sugar levels.
Biochemical and Physiological Effects:
BFCA has been shown to have a number of biochemical and physiological effects. It has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. It has also been shown to reduce body weight and adipose tissue mass in obese animals.

Advantages and Limitations for Lab Experiments

BFCA has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It is also stable and has a long shelf life. However, one limitation of BFCA is that it is not very water-soluble, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on BFCA. One area of interest is the development of more water-soluble forms of the compound, which would make it easier to work with in lab experiments. Another area of interest is the development of more potent inhibitors of DPP-IV, which could have greater therapeutic potential for the treatment of diabetes and obesity. Additionally, further research is needed to fully understand the biochemical and physiological effects of BFCA, as well as its potential side effects and toxicity.

Synthesis Methods

The synthesis of BFCA involves the reaction of 5-bromofuran-2-carbaldehyde with cyclohexanone in the presence of sodium borohydride. The resulting product is then treated with chloroacetic acid to obtain the final product, BFCA.

Scientific Research Applications

BFCA has been widely used in scientific research for its ability to inhibit the activity of certain enzymes. It has been shown to be a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism. BFCA has also been studied for its potential use in the treatment of diabetes and obesity.